N-benzyl-2-{2,4-dioxo-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide

• IUPAC Name: N-benzyl-2-[2,4-dioxo-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]quinazolin-1-yl]acetamide
• InChI: InChI=1S/C26H21N5O4/c32-22(27-15-18-9-3-1-4-10-18)16-30-21-14-8-7-13-20(21)25(33)31(26(30)34)17-23-28-24(29-35-23)19-11-5-2-6-12-19/h1-14H,15-17H2,(H,27,32)
• InChI Key: ADSPRWVTSXDILD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CC4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C26H21N5O4
• Molecular Weight: 467.5 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized via an annulation reaction, followed by desulfurization/intramolecular rearrangement. In a specific example, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The structures of newly synthesized compounds are usually established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible. For instance, the 1H-NMR spectrum of a related compound showed a triplet at δ 1.18 due to the methyl group of the ethyl ester.

Chemical Reactions Analysis

Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various spectroscopic techniques. For example, the 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon atoms in the molecule.

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many heterocyclic compounds, including oxadiazoles, display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Future Directions

The future directions in the field of heterocyclic compounds like oxadiazoles involve the development of new drugs that overcome the problems of antimicrobial resistance. They continue to be an important synthon in the development of new drugs due to their broad range of chemical and biological properties.